3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H18N2O3
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 3-hydroxy-3-[2-oxo-2-(4-pyrrol-1-ylphenyl)ethyl]-1-prop-2-ynylindol-2-one
• InChI: InChI=1S/C23H18N2O3/c1-2-13-25-20-8-4-3-7-19(20)23(28,22(25)27)16-21(26)17-9-11-18(12-10-17)24-14-5-6-15-24/h1,3-12,14-15,28H,13,16H2
• InChI Key: IRLMZIOKUVVUQX-UHFFFAOYSA-N
• SMILES: C#CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)N4C=CC=C4)O

Description

3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one, also known as CUDC-101, is a small molecule inhibitor that has shown potential in the treatment of various types of cancer.

Mechanism of Action

3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one exerts its anti-cancer effects through multiple mechanisms. It inhibits several key signaling pathways, including the epidermal growth factor receptor (EGFR), human epidermal growth factor receptor 2 (HER2), and histone deacetylase (HDAC). By inhibiting these pathways, 3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one can induce cell cycle arrest, apoptosis, and inhibit angiogenesis.
Biochemical and Physiological Effects:
3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one has been shown to have a variety of biochemical and physiological effects. It can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth. Additionally, 3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one can inhibit angiogenesis, which is the process by which tumors develop a blood supply, and can enhance the efficacy of other cancer treatments.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one in lab experiments is its specificity for cancer cells. It has been shown to have minimal toxicity to normal cells, making it a promising candidate for cancer treatment. However, one limitation is its low yield in the synthesis process, which can make it difficult to obtain large quantities for experiments.

Future Directions

There are several future directions for 3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one research. One direction is to investigate its potential in combination with other cancer treatments, such as immunotherapy. Another direction is to explore its use in the treatment of specific types of cancer, such as breast cancer or lung cancer. Additionally, further research is needed to optimize the synthesis process of 3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one and improve its yield.

Synthesis Methods

The synthesis of 3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one involves several steps, including the reaction of 4-aminophenyl pyrrole with 2-bromoethyl ketone, followed by the reaction of the resulting product with propargyl alcohol. The final step involves the reaction of the intermediate product with 3-hydroxy-2-indolone. The yield of the synthesis process is approximately 10%.

Scientific Research Applications

3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential in the treatment of cancer. It has shown promising results in preclinical studies, including inhibition of tumor growth in various cancer cell lines and animal models. 3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one has also been shown to enhance the efficacy of other cancer treatments, such as radiation therapy and chemotherapy.